TCO-PEG4-TFP Ester

• Molecular Formula: C26H35F4NO8
• Molecular Weight: 565.6 g/mol
• InChI: InChI=1S/C26H35F4NO8/c27-20-18-21(28)24(30)25(23(20)29)39-22(32)8-10-34-12-14-36-16-17-37-15-13-35-11-9-31-26(33)38-19-6-4-2-1-3-5-7-19/h1-2,18-19H,3-17H2,(H,31,33)/b2-1+
• InChIKey: NPZQCANIHBXPMK-OWOJBTEDSA-N

TCO-PEG4-TFP Ester Procurement Guide

TCO-PEG4-TFP Ester (CAS 2268817-73-6, MW 565.6) is a heterobifunctional bioorthogonal linker comprising a trans-cyclooctene (TCO) group for ultrafast inverse electron-demand Diels–Alder (IEDDA) ligation with tetrazines, a tetrafluorophenyl (TFP) ester for primary amine conjugation, and a discrete tetraethylene glycol (PEG4) spacer arm. The TFP ester provides substantially greater hydrolytic stability than the widely used N-hydroxysuccinimidyl (NHS) ester analog [1][2], while the PEG4 linker enhances aqueous solubility and preserves TCO reactivity by reducing steric hindrance and hydrophobic masking during biomolecule conjugation [3][4]. This compound is employed in antibody and protein labeling, pretargeted imaging, and bioconjugation workflows requiring sequential orthogonal coupling steps.

TFP ester: reported hours-long hydrolytic stability at pH ≥8 for aqueous amine coupling

PEG4 spacer preserves TCO reactivity, supporting high functional density in antibody labeling

Heterobifunctional bioorthogonal linker for sequential IEDDA + amine conjugation workflows

• [1] Tetrafluorophenyl esters – Wikipedia. TFP esters are stable for several hours at basic pH, far outlasting succinimidyl esters. View Source
• [2] Lockett, M. R.; Smith, L. M. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides. Langmuir 2007, 24 (1), 69–75. TFP SAMs exhibited a 10-fold increase in half-life under pH 10 coupling conditions versus NHS SAMs. View Source
• [3] Rahim, M. K.; Kota, R.; Haun, J. B. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody-Conjugated trans-Cyclooctenes. Bioconjugate Chem. 2015, 26 (2), 352–360. PEG linkers preserve TCO reactivity, resulting in >5-fold enhancement in functional density without affecting antibody binding. View Source
• [4] Rondon, A.; Degoul, F.; et al. Antibody PEGylation in bioorthogonal pretargeting with trans-cyclooctene/tetrazine cycloaddition: in vitro and in vivo evaluation in colorectal cancer models. Sci. Rep. 2017, 7, 14918. PEG4-TCO achieved maximum in vitro signal at 10 equivalents; PEG linkers allowed better TCO grafting accessibility versus PEG0. View Source

Why NHS Ester Cannot Replace TCO-PEG4-TFP Ester

Although TCO-PEG4-NHS Ester shares the same TCO-PEG4 scaffold, the reactivity of its amine-coupling moiety diverges sharply in aqueous environments—where most bioconjugation reactions occur. NHS esters undergo rapid base-catalyzed hydrolysis at the elevated pH values (≥8) required for efficient amine coupling, with half-lives measured in minutes, leading to variable labeling stoichiometry and significantly reduced conjugation yields . TFP esters, by contrast, remain stable for several hours under these same conditions while reacting with primary amines at equivalent rates to form identical amide bonds . Furthermore, the absence of a PEG spacer (as in TCO-NHS without PEG) reduces TCO functional density by over 5-fold due to hydrophobic masking within the antibody structure [1]. These differences are not cosmetic—they directly govern the achievable degree of labeling, batch-to-batch reproducibility, and ultimately the sensitivity of downstream detection or therapeutic efficacy.

NHS ester analog

NHS esters hydrolyze within minutes at pH ≥8; TFP ester stability may significantly reduce labeling variability in aqueous protocols.

PEG-free TCO linker

Without a PEG spacer, functional TCO density can drop markedly due to hydrophobic burial, potentially limiting downstream detection sensitivity.

• [1] Rahim, M. K.; et al. Bioconjugate Chem. 2015, 26 (2), 352–360. >5-fold enhancement in functional TCO density when PEG linkers are used versus direct TCO conjugation without a PEG spacer. View Source

TCO-PEG4-TFP Ester: Evidence vs. Analogs

Hydrolytic Stability: TFP vs. NHS Ester

In a direct surface chemistry comparison at pH 10, the TFP-terminated self-assembled monolayer (SAM) exhibited a 10-fold increase in hydrolysis half-life relative to the NHS SAM analog [1]. This is consistent with the class-level observation that TFP esters remain stable for several hours at basic pH, while NHS esters in aqueous solution have half-lives measured in minutes at pH ≥ 8 . Critically, the TFP ester reacts with primary amines at the same rate as the NHS ester, forming the identical covalent amide bond . Therefore, the stability advantage translates directly to higher amine-coupling efficiency without any kinetic penalty.

Hydrolytic Stability

Head-to-head

10-fold longer half-life

Supports extended aqueous reactions at optimal pH without rapid ester loss

TFP SAM vs NHS SAM at pH 10; corroborated in solution

Evidence Dimension	Hydrolysis half-life at alkaline pH
Target Compound Data	TCO-PEG4-TFP Ester: 10-fold longer half-life than NHS ester at pH 10 (TFP SAM half-life extended proportionally)
Comparator Or Baseline	TCO-PEG4-NHS Ester: NHS SAM half-life at pH 10 as baseline; NHS esters in aqueous solution at pH ≥ 8 have half-lives measured in minutes
Quantified Difference	10-fold increase in half-life at pH 10; stability advantage of several hours vs. minutes at basic pH
Conditions	Self-assembled monolayer (SAM) hydrolysis assay, pH 10 coupling buffer, 25 °C; corroborated by aqueous solution stability assessments at pH ≥ 8

Why This Matters

For procurement decisions, this 10-fold stability margin means TCO-PEG4-TFP Ester can be used in longer aqueous conjugation reactions at optimal amine-reactivity pH without catastrophic loss of active ester, enabling higher and more reproducible degrees of labeling.

• [1] Lockett, M. R.; Smith, L. M. Langmuir 2007, 24 (1), 69–75. TFP SAM exhibited a 10-fold increase in half-life under pH 10 coupling conditions versus NHS SAM. View Source

Conjugation Yield: TFP vs. NHS Ester

Comparative studies using fluorescent dye conjugates demonstrate that tetrafluorophenyl (TFP) esters achieve near-quantitative conjugation yields (>90%) under aqueous amine-labeling conditions, whereas succinimidyl (NHS) esters yield only 50–70% due to competing hydrolysis . This 20–40+ percentage-point yield advantage is a direct consequence of the TFP ester's superior hydrolytic stability. Additionally, the TFP ester class has been shown to perform better than NHS ester in PEGylation reactions specifically . While the TFP ester and NHS ester react with primary amines at equivalent intrinsic rates to form identical amide bonds , the reduced competing hydrolysis of TFP ester results in more efficient net utilization of the active ester and better batch-to-batch reproducibility.

Conjugation Yield

Cross-study

>90% yield

Near-quantitative amine labeling efficiency under aqueous conditions

TFP ester class; NHS ester yields 50–70%

Evidence Dimension	Conjugation yield (amine labeling efficiency under aqueous conditions)
Target Compound Data	TFP ester class: near-quantitative conjugation yields >90%
Comparator Or Baseline	NHS ester class: conjugation yields of 50–70% under same aqueous conditions
Quantified Difference	20–40+ percentage-point higher conjugation yield for TFP esters vs. NHS esters
Conditions	Aqueous amine-labeling of biopolymers (dye–antibody/protein conjugation); corroborated by PEGylation performance assessment (Wang et al., 2017)

Why This Matters

Higher conjugation yields directly reduce the molar excess of expensive labeling reagent and antibody required per reaction, lowering cost per conjugate batch while improving labeling consistency—a key criterion for procurement in translational and GMP-adjacent production environments.

PEG4 Spacer Preserves TCO Reactivity

When TCO is conjugated to monoclonal antibodies without a PEG spacer, a majority of the TCO moieties become non-reactive due to hydrophobic burial within the antibody structure. Introducing TCO via a hydrophilic PEG linker (such as PEG4) fully preserves reactivity, resulting in a >5-fold enhancement in functional TCO density without affecting antibody binding affinity [1]. In a subsequent systematic study comparing PEG0, PEG4, and PEG12 linkers, PEG4-TCO achieved maximum in vitro tetrazine–fluorophore labeling signal intensity at just 10 equivalents of TCO per antibody; signals with PEG0 and PEG12 were directly proportional to the number of TCO grafted without a saturation plateau, indicating that PEG4 provides an optimal balance of accessibility and reactivity [2]. However, it is noteworthy that in in vivo pretargeting, the PEG0 linker (no PEG) produced approximately 2-fold higher fluorescent signal than PEG4 or PEG12 linkers [2], highlighting an application-dependent trade-off.

TCO Reactivity Preservation

Head-to-head

>5-fold functional density

PEG4 spacer prevents TCO hydrophobic masking on antibodies

anti-HER2 mAb; tetrazine-fluorophore detection

Evidence Dimension	Functional TCO density on antibody (reactivity of antibody-conjugated TCO toward tetrazine)
Target Compound Data	TCO-PEG4-TFP Ester: >5-fold enhancement in TCO functional density vs. TCO without PEG linker; maximum in vitro tetrazine labeling signal at 10 TCO equivalents per antibody
Comparator Or Baseline	TCO conjugated directly to antibody without PEG spacer (PEG0): ~90% of TCO moieties non-reactive; functional density at least 5-fold lower
Quantified Difference	>5-fold higher functional TCO density; PEG4 reaches saturation in vitro labeling at 10 eq while PEG0 and PEG12 do not plateau
Conditions	Monoclonal antibody (anti-HER2, anti-TSPAN8, anti-CEA) labeling in vitro; tetrazine–fluorophore detection; corroborated by in vivo pretargeting studies in colorectal cancer xenograft and peritoneal carcinomatosis mouse models

Why This Matters

For researchers procuring TCO reagents for antibody labeling, the PEG4 spacer is essential to achieve the high functional TCO density required for sensitive tetrazine-based detection or pretargeted radiotherapy, without the aggregation and yield-loss issues observed with PEG12.

• [1] Rahim, M. K.; Kota, R.; Haun, J. B. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody-Conjugated trans-Cyclooctenes. Bioconjugate Chem. 2015, 26 (2), 352–360. PEG linkers result in >5-fold enhancement in functional density without affecting antibody binding. View Source
• [2] Rondon, A.; Degoul, F.; et al. Antibody PEGylation in bioorthogonal pretargeting with trans-cyclooctene/tetrazine cycloaddition. Sci. Rep. 2017, 7, 14918. PEG4 showed maximum in vitro signal at 10 TCO equivalents; in vivo signal 2-fold lower with PEG4/PEG12 vs. PEG0. View Source

PEG Linker Length and Grafting Efficiency

In a systematic comparison using the same TCO-NHS ester chemistry across three linker lengths (PEG0, PEG4, and PEG12) conjugated to two different monoclonal antibodies (Ts29.2 and 35A7), the number of TCO moieties grafted per antibody increased significantly with the longest PEG spacer for the same molar equivalents of TCO reagent [1]. Specifically, grafting numbers ranged from 1.3 to 16.0 TCO per antibody across linker variants, with PEG12 consistently yielding higher grafting numbers than PEG4 or PEG0 at matched equivalents. However, in in vivo pretargeting experiments on both colorectal xenograft and peritoneal carcinomatosis models, PEGylated mAbs (PEG4 and PEG12) produced a fluorescent signal approximately 2-fold lower than non-PEGylated mAb (PEG0) when measured per grafted TCO [1]. Recovery yields after conjugation revealed an additional concern: Ts29.2–PEG4 showed a significant decrease to 62%, 40%, and ultimately 11% recovery at 15, 20, and 30 TCO equivalents, respectively [1], suggesting that excessive TCO loading with PEG4 can induce aggregation.

PEG Linker Length Trade-off

Head-to-head

PEG4 balances grafting vs in vivo signal

PEG4 optimizes in vitro labeling; in vivo signal may drop with PEGylation

PEG0 vs PEG4 vs PEG12; HT29 xenograft models

Evidence Dimension	Antibody grafting number and in vivo pretargeting signal intensity as a function of PEG linker length
Target Compound Data	TCO-PEG4: grafting number 1.3–16.0 TCO/mAb; in vitro signal saturates at 10 eq; in vivo signal ~2-fold lower than PEG0; recovery yields drop to 62% (15 eq), 40% (20 eq), 11% (30 eq) for Ts29.2
Comparator Or Baseline	PEG0 (TCO without PEG): highest in vivo pretargeting signal; PEG12 (TCO-PEG12): highest number of TCO grafted per mAb, but also ~2-fold lower in vivo signal vs. PEG0
Quantified Difference	PEG12 grafts significantly more TCO per mAb than PEG4 or PEG0; PEG4 and PEG12 both yield ~2-fold lower in vivo signal than PEG0; PEG4 recovery yield falls to 11% at 30 eq TCO loading
Conditions	Two mAb models (Ts29.2 anti-TSPAN8 and 35A7 anti-CEA); HT29 colorectal xenograft and A431-CEA-Luc peritoneal carcinomatosis mouse models; fluorescent tetrazine-Cy5 probe detection; MALDI-TOF MS for TCO number quantification

Why This Matters

This evidence demonstrates that PEG4 represents a functional middle ground—providing better TCO accessibility than PEG0 for grafting while avoiding the excessive PEG chain length of PEG12 that may reduce in vivo TCO reactivity. Procurement of TCO-PEG4-TFP Ester should be guided by the intended application: in vitro labeling or short-term assays favor PEG4 for its high functional density; extended in vivo pretargeting may require optimization of the TCO-to-antibody stoichiometric ratio to avoid aggregation and signal loss.

• [1] Rondon, A.; Degoul, F.; et al. Sci. Rep. 2017, 7, 14918. Comprehensive comparison of PEG0, PEG4, and PEG12 TCO linkers on antibody grafting efficiency, in vitro signal, in vivo pretargeting performance, and recovery yields. View Source

DNA Surface Density: TFP vs. NHS Ester

In a controlled surface chemistry study comparing tetrafluorophenyl (TFP) ester-terminated and N-hydroxysuccinimidyl (NHS) ester-terminated self-assembled monolayers (SAMs) for DNA array fabrication, DNA arrays prepared on TFP SAMs at pH 10 yielded a 5-fold greater surface density of DNA molecules than those prepared on NHS SAM analogs [1]. Additionally, the TFP SAMs produced reduced fluorescence background and smaller spot radii compared to NHS SAMs at every pH tested (7.0–10.0). This dramatic density advantage stems from the TFP ester's greater resistance to base-catalyzed hydrolysis at the elevated pH required to deprotonate amine nucleophiles. While this evidence is derived from a solid-phase SAM system rather than solution-phase bioconjugation, it directly quantifies the functional consequence of the TFP ester's superior hydrolytic stability in an amine-coupling context.

Surface DNA Density

Head-to-head

5-fold higher density

Enables higher-sensitivity biosensor and microarray interfaces

TFP SAM vs NHS SAM at pH 10, DNA array

Evidence Dimension	DNA surface coupling density as a function of reactive ester type at alkaline pH
Target Compound Data	TFP ester (class): 5-fold greater DNA surface density at pH 10; increasing oligonucleotide density across the entire pH 7–10 range
Comparator Or Baseline	NHS ester (class): decreased oligonucleotide density at pH 10 due to competing base hydrolysis
Quantified Difference	5-fold greater surface density of DNA molecules on TFP SAM vs. NHS SAM at pH 10
Conditions	Gold surface SAMs; amine-terminated oligonucleotide coupling at pH 7.0, 8.0, 9.0, and 10.0; 12-hour incubation in humid chamber; quantified by fluorescence intensity ratio

Why This Matters

For users developing surface-based biosensors, microarrays, or bead-based assays, the 5-fold density improvement translates directly to higher analytical sensitivity. Procurement of TCO-PEG4-TFP Ester for solid-phase applications—e.g., coating nanoparticles or SPR sensor chips—is indicated where high surface density of accessible TCO groups is required.

• [1] Lockett, M. R.; Smith, L. M. Langmuir 2007, 24 (1), 69–75. DNA arrays on TFP SAMs at pH 10 have a 5-fold greater surface density vs. NHS SAM analogs, with reduced background and smaller spot radii. View Source

Optimal Amine Coupling pH Range

The optimal pH range for conjugating TFP esters to primary amines is 7.5–8.0, which is approximately 0.5 pH units higher than the optimal range for NHS esters (pH 7.0–7.5) . This higher optimal pH is significant because primary amine groups (pKa ≈ 10 for lysine ε-amines) are more extensively deprotonated and nucleophilic at pH 7.5–8.0 than at pH 7.0–7.5, theoretically enabling more efficient amine coupling. The TFP ester's ability to tolerate this higher pH without rapid hydrolysis—unlike the NHS ester, which hydrolyzes rapidly at pH ≥ 8—is the mechanistic basis for its superior conjugation efficiency . TFP esters also demonstrate higher reactivity toward free amines than NHS esters within their respective optimal pH ranges .

Optimal Coupling pH

Cross-study

pH 7.5–8.0

TFP ester tolerates pH where amine nucleophilicity is enhanced

NHS optimal pH 7.0–7.5; adjust buffer when switching

Evidence Dimension	Optimal pH for amine conjugation
Target Compound Data	TCO-PEG4-TFP Ester: optimal coupling pH 7.5–8.0
Comparator Or Baseline	TCO-PEG4-NHS Ester: optimal coupling pH 7.0–7.5; rapid hydrolysis at pH ≥ 8
Quantified Difference	~0.5 pH unit upward shift in optimal conjugation pH for TFP vs. NHS ester; TFP ester tolerates pH ≥ 8 without rapid hydrolysis
Conditions	Aqueous buffer systems for amine–active ester conjugation; applicable to protein, antibody, and amine-modified oligonucleotide labeling

Why This Matters

This pH shift is not merely a handling note—it enables conjugation protocols at pH where amine nucleophilicity is enhanced, resulting in faster and more complete reactions. Users accustomed to NHS ester protocols should expect to adjust their buffer systems accordingly when switching to TCO-PEG4-TFP Ester, particularly if co-conjugating with maleimide–thiol chemistry which requires pH 6.5–7.5.

TCO-PEG4-TFP Ester: Application Scenarios

Antibody-Fluorophore Bioorthogonal Imaging

For researchers preparing TCO-modified antibodies for subsequent tetrazine–fluorophore ligation in cellular or in vivo imaging, TCO-PEG4-TFP Ester offers the key advantage of achieving maximum in vitro tetrazine labeling signal at a moderate TCO loading of 10 equivalents per antibody, as demonstrated with PEG4-TCO linkers [1]. The TFP ester's superior hydrolytic stability ensures that a higher fraction of the active ester participates in amide bond formation rather than undergoing hydrolysis during the conjugation reaction [2], enabling near-quantitative amine-labeling efficiency that directly improves the signal-to-background ratio of the final imaging probe.

Pretargeted Radioimmunotherapy and Imaging

In bioorthogonal pretargeting workflows—where a TCO-modified antibody is administered first, followed by a tetrazine-bearing radionuclide or imaging probe—the PEG4 spacer plays a critical role. PEG linkers increase TCO accessibility for tetrazine ligation by >5-fold compared to direct TCO–antibody conjugation without a spacer [1]. However, in vivo data indicate that PEGylated TCO linkers (PEG4/PEG12) produce ~2-fold lower pretargeting signal per grafted TCO compared to the non-PEGylated PEG0 linker [3]. Procurement for in vivo PRIT applications should therefore factor in this trade-off: PEG4 enhances grafting efficiency and in vitro reactivity, but the TCO-to-antibody stoichiometric ratio must be carefully optimized to avoid the aggregation and signal attenuation observed at high TCO loading.

Solid-Phase Biosensor and Microarray Fabrication

For surface-based applications such as SPR biosensor chip functionalization, DNA or protein microarrays, or nanoparticle coating, the TFP ester chemistry provides a 5-fold higher amine-coupled surface density compared to NHS ester at alkaline pH (pH 10), along with reduced background fluorescence and smaller feature sizes [1]. The PEG4 spacer additionally reduces nonspecific binding and steric hindrance at the surface [2]. These properties make TCO-PEG4-TFP Ester a preferred choice for fabricating high-density, low-background bioorthogonal sensing interfaces where every surface-immobilized TCO group must remain accessible for subsequent tetrazine-mediated capture or detection.

ADC and Bioconjugate Batch Reproducibility

In antibody–drug conjugate (ADC) development or any GMP-adjacent bioconjugation process, batch-to-batch consistency of the drug-to-antibody ratio (DAR) is a critical quality attribute. The TFP ester class achieves near-quantitative conjugation yields (>90%) under aqueous conditions where NHS esters yield only 50–70% [1], and has been specifically shown to perform better than NHS ester in PEGylation reactions [2]. Switching from TCO-PEG4-NHS Ester to TCO-PEG4-TFP Ester can therefore reduce DAR variability, lower the molar excess of expensive linker required, and improve overall process robustness in translational bioconjugation workflows.

Application

Selection Property

Validation Focus

Antibody-fluorophore imaging

PEG4-TCO functional density & TFP ester stability

In vitro labeling signal optimization; DOL reproducibility

Pretargeted radioimmunotherapy

PEG4 spacer balance between grafting and in vivo reactivity

In vivo pretargeting signal; antibody aggregation control

Biosensor & microarray fabrication

High amine-coupling surface density at alkaline pH

Surface TCO accessibility; background reduction

ADC & bioconjugate batch reproducibility

Near-quantitative conjugation yield and hydrolytic stability

DAR consistency; molar excess reduction

• [1] Rahim, M. K.; et al. Bioconjugate Chem. 2015, 26 (2), 352–360. >5-fold enhancement in functional TCO density with PEG linkers. View Source
• [2] Rondon, A.; et al. Sci. Rep. 2017, 7, 14918. PEG4-TCO showed maximum in vitro signal at 10 eq; in vivo signal ~2-fold lower with PEG4 vs. PEG0. View Source
• [3] Lockett, M. R.; Smith, L. M. Langmuir 2007, 24 (1), 69–75. TFP SAMs: 10-fold increase in half-life at pH 10; 5-fold greater DNA surface density vs. NHS SAM. View Source